1309649-57-7; 875770-34-6

Biotin-PEG4-Azide

• CAS RN:
• 1309649-57-7; 875770-34-6

• Formula:
• C20H36N6O6S

• InChI:
• InChI=1S/C20H36N6O6S/c21-26-23-6-8-30-10-12-32-14-13-31-11-9-29-7-5-22-18(27)4-2-1-3-17-19-16(15-33-17)24-20(28)25-19/h16-17,19H,1-15H2,(H,22,27)(H2,24,25,28)/t16-,17-,19-/m0/s1

• InChIKey:
• PVEHVEYAPUNCCP-LNLFQRSKSA-N

• Biotin-PEG4-Azide is a useful research compound. Its molecular formula is C20H36N6O6S and its molecular weight is 488.6. The purity is usually 95%.

Biotin-PEG3-Azide

• CAS RN:
• 604-87-5; 875770-34-6

• Formula:
• C18H32N6O5S

• InChI:
• InChI=1S/C18H32N6O5S/c19-24-21-6-8-28-10-12-29-11-9-27-7-5-20-16(25)4-2-1-3-15-17-14(13-30-15)22-18(26)23-17/h14-15,17H,1-13H2,(H,20,25)(H2,22,23,26)/t14-,15-,17-/m0/s1

• InChIKey:
• ZWFOOMQCYIGZBE-ZOBUZTSGSA-N

• Biotin-PEG3-Azide is a useful research compound. Its molecular formula is C18H32N6O5S and its molecular weight is 444.55. The purity is usually 95%.

Biotin-PEG4-Azide

In Stock

• CAS RN:
• 1309649-57-7

• Formula:
• C20H36N6O6S

• InChI:
• InChI=1S/C20H36N6O6S/c21-26-23-6-8-30-10-12-32-14-13-31-11-9-29-7-5-22-18(27)4-2-1-3-17-19-16(15-33-17)24-20(28)25-19/h16-17,19H,1-15H2,(H,22,27)(H2,24,25,28)/t16-,17-,19-/m0/s1

• InChIKey:
• PVEHVEYAPUNCCP-LNLFQRSKSA-N

• Biotin-PEG4-Azide is a useful research compound. Its molecular formula is C20H36N6O6S and its molecular weight is 488.6 g/mol. The purity is usually 95%.

Biotin-PEG3-Azide

In Stock

• CAS RN:
• 875770-34-6

• Formula:
• C20H36N6O6S

• InChI:
• InChI=1S/C18H32N6O5S/c19-24-21-6-8-28-10-12-29-11-9-27-7-5-20-16(25)4-2-1-3-15-17-14(13-30-15)22-18(26)23-17/h14-15,17H,1-13H2,(H,20,25)(H2,22,23,26)/t14-,15-,17-/m0/s1

• InChIKey:
• PVEHVEYAPUNCCP-LNLFQRSKSA-N

• Biotin-PEG3-azide is a PEGylated version of biotin-azide that is more hydrophilic due to the incorporation of a PEGylated spacer. It can be used to label terminal alkynes via copper-catalyzed click reactions or copper-free click reactions with cyclooctynes. Biotin-PEG3-azide has been used to non-enzymatically and covalently tag proteins, which can be separated and detected using common laboratory methods such as SDS-PAGE and Western blot. It can be used in combination with other protein tags. Biotin-PEG3-azide has also been used in nanostructured biointerfaces to study ligand and receptor spacing when there are different signaling molecules present.
  Used to incorporate a biotin functionality into biomolecules, for ligation via Saudinger ligation or Click Chemistry.
  Biotin-PEG4-azide is PEG derivative containing a biotin group and an azide group. The azide group can reac...